Cas no 1206986-59-5 (methyl 3-(4-methyl-1,2,3-thiadiazole-5-amido)adamantane-1-carboxylate)

• Product Name: methyl 3-(4-methyl-1,2,3-thiadiazole-5-amido)adamantane-1-carboxylate
• CAS No: 1206986-59-5
• MF: C₁₆H₂₁N₃O₃S
• MW: 335.42124247551
• CID: 6234040
• PubChem ID: 45505438
• Update Time: 2025-11-06

methyl 3-(4-methyl-1,2,3-thiadiazole-5-amido)adamantane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-methyl-1,2,3-thiadiazole-5-amido)adamantane-1-carboxylate
• SR-01000925810
• F5860-4140
• methyl 3-[(4-methylthiadiazole-5-carbonyl)amino]adamantane-1-carboxylate
• 1206986-59-5
• (1r,3s,5R,7S)-methyl 3-(4-methyl-1,2,3-thiadiazole-5-carboxamido)adamantane-1-carboxylate
• VU0526460-1
• SR-01000925810-1
• AKOS024525645

• Inchi： 1S/C16H21N3O3S/c1-9-12(23-19-18-9)13(20)17-16-6-10-3-11(7-16)5-15(4-10,8-16)14(21)22-2/h10-11H,3-8H2,1-2H3,(H,17,20)
• InChI Key： BGIBIGHPIBUEDZ-UHFFFAOYSA-N
• SMILES： S1C(=C(C)N=N1)C(NC12CC3CC(CC(C(=O)OC)(C3)C1)C2)=O

Computed Properties

• Exact Mass: 335.13036271g/mol
• Monoisotopic Mass: 335.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 3-(4-methyl-1,2,3-thiadiazole-5-amido)adamantane-1-carboxylate

Comprehensive Overview of Methyl 3-(4-Methyl-1,2,3-Thiadiazole-5-Amido)Adamantane-1-Carboxylate (CAS No. 1206986-59-5)

Methyl 3-(4-methyl-1,2,3-thiadiazole-5-amido)adamantane-1-carboxylate (CAS No. 1206986-59-5) is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule combines the rigid adamantane scaffold with a 1,2,3-thiadiazole moiety, making it a promising candidate for various applications. The compound's molecular weight, solubility, and bioavailability are key factors driving its exploration in drug discovery.

Recent studies have highlighted the potential of methyl 3-(4-methyl-1,2,3-thiadiazole-5-amido)adamantane-1-carboxylate in targeting specific enzyme inhibitors and receptor modulators. Its adamantane core is known for enhancing lipophilicity and metabolic stability, while the thiadiazole ring contributes to its electronic properties and binding affinity. Researchers are particularly interested in its role as a lead compound for developing novel therapeutic agents.

The synthesis of CAS No. 1206986-59-5 involves multi-step organic reactions, including amide coupling and esterification. Its chemical stability under various conditions makes it suitable for further structure-activity relationship (SAR) studies. The compound's X-ray crystallography data and NMR spectra have been extensively analyzed to confirm its molecular structure and purity.

In the context of drug design, methyl 3-(4-methyl-1,2,3-thiadiazole-5-amido)adamantane-1-carboxylate has shown promise in addressing neurodegenerative diseases and inflammatory disorders. Its ability to cross the blood-brain barrier (BBB) due to the adamantane group is a significant advantage. Additionally, its low toxicity profile in preclinical studies has sparked interest in its potential as a safe and effective therapeutic option.

The compound's patent landscape reveals growing intellectual property activity, particularly in the areas of central nervous system (CNS) drugs and anti-inflammatory agents. Researchers are also exploring its derivatives to optimize pharmacokinetic properties and target selectivity. The integration of computational chemistry tools has accelerated the identification of its binding sites and mechanism of action.

From an industrial perspective, the scalable synthesis of CAS No. 1206986-59-5 is being optimized to meet the demands of large-scale production. Its cost-effectiveness and synthetic accessibility are critical factors for its adoption in pharmaceutical manufacturing. Furthermore, its compatibility with green chemistry principles aligns with the growing emphasis on sustainable drug development.

In summary, methyl 3-(4-methyl-1,2,3-thiadiazole-5-amido)adamantane-1-carboxylate represents a fascinating intersection of structural complexity and therapeutic potential. Its unique chemical properties and diverse applications make it a subject of ongoing research and innovation. As the scientific community continues to unravel its full potential, this compound is poised to play a pivotal role in advancing modern medicine and drug discovery.